Cas no 353779-17-6 ()

• CAS No: 353779-17-6
• MF: C₁₆H₁₇BrFNO
• MW: 338.214687108994
• CID: 6648666
• PubChem ID: 2163530
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C16H17BrFNO/c1-20-16-7-4-13(10-15(16)17)11-19-9-8-12-2-5-14(18)6-3-12/h2-7,10,19H,8-9,11H2,1H3
• InChI Key： XIHWEFYLBNRNLW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CNCCC1C=CC(=CC=1)F)OC

Computed Properties

• Exact Mass: 337.04775g/mol
• Monoisotopic Mass: 337.04775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines